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Compound of Interest

Compound Name: 2-Hydrazinopyridine

Cat. No.: B147025 Get Quote

An In-depth Technical Guide to 2-
Hydrazinopyridine
This guide provides a comprehensive overview of 2-hydrazinopyridine, a significant

heterocyclic compound. It is intended for researchers, scientists, and professionals in drug

development, offering detailed information on its chemical identity, properties, and synthesis.

Chemical Structure and Nomenclature
2-Hydrazinopyridine is an organic compound featuring a pyridine ring substituted with a

hydrazine group at the second position.

IUPAC Name: pyridin-2-ylhydrazine[1][2]

Synonyms: 2-Pyridylhydrazine, 2-hydrazinylpyridine[3][4][5][6]

The chemical structure consists of a six-membered aromatic heterocycle containing one

nitrogen atom (a pyridine ring), with a -NHNH₂ (hydrazine) substituent at the C2 position.

Caption: Chemical structure of 2-Hydrazinopyridine.

Physicochemical Properties
The following table summarizes key quantitative data for 2-hydrazinopyridine.
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Property Value Reference

Molecular Formula C₅H₇N₃ [1][3][4]

Molecular Weight 109.13 g/mol [1][4]

CAS Number 4930-98-7 [1][3][4]

Appearance
White to orange-brown crystals

or crystalline mass
[3][4]

Melting Point 41-48 °C [4][7][8]

Boiling Point 90-92 °C at 1 mmHg [7][8]

Purity ≥97% (GC) [4][8]

InChI Key
NWELCUKYUCBVKK-

UHFFFAOYSA-N
[3][5]

SMILES NNc1ccccn1 [3][8]

Experimental Protocol: Synthesis
2-Hydrazinopyridine is valuable in organic synthesis, particularly in the preparation of

pharmaceuticals and agrochemicals.[4] A common laboratory-scale synthesis involves the

reaction of 2-chloropyridine with hydrazine hydrate.[7]

Objective: To synthesize 2-hydrazinopyridine from 2-chloropyridine.

Materials:

2-chloropyridine (1 eq., e.g., 20 g, 0.176 mol)

Hydrazine hydrate (10 vol, e.g., 200 mL)

Ethyl acetate

Water

Anhydrous sodium sulfate (Na₂SO₄)
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Thin Layer Chromatography (TLC) plate

TLC mobile phase: 8:2 ethyl acetate/methanol

Procedure:

A solution of 2-chloropyridine in hydrazine hydrate is prepared.[7]

The reaction mixture is stirred at 100 °C for 48 hours.[7]

The reaction progress is monitored by TLC. The consumption of the 2-chloropyridine starting

material is checked.[7]

Once the reaction is complete, the mixture is diluted with water (e.g., 200 mL).[7]

The product is extracted with ethyl acetate (5 x 500 mL).[7]

The combined organic phases are dried over anhydrous sodium sulfate.[7]

The solvent is removed under reduced pressure to yield the final product, 2-
hydrazinopyridine.[7]

Expected Yield: Approximately 78%.[7]

Characterization: The product can be characterized by ¹H NMR and LCMS analysis.[7]

Applications in Research and Development
2-Hydrazinopyridine serves as a versatile building block and ligand in various scientific fields:

Pharmaceutical Synthesis: Its reactive hydrazine group makes it a key intermediate in the

synthesis of heterocyclic compounds, some of which exhibit anti-cancer and anti-

inflammatory properties.[4]

Coordination Chemistry: It functions as a ligand in the formation of coordination complexes

with metals, which are important in catalysis and materials science.[4]
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Analytical Chemistry: It is used in methods for the detection and quantification of carbonyl

compounds.[4]

Agrochemicals: It is a component in the formulation of pesticides and herbicides.[4]

Materials Science: The compound is utilized in developing polymer materials to improve

properties like thermal stability.[4]

Biochemical Probes: It has been incorporated into fluorescent probes for the dual sensing of

metal ions such as Zn²⁺ and Cd²⁺.[8]

Safety and Handling
2-Hydrazinopyridine is classified with the following GHS hazard statements:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Storage: Store at 2-8°C under an inert gas.[4][8][9] The compound is noted to be hygroscopic

and heat-sensitive.[10] Appropriate personal protective equipment (PPE), including gloves and

safety glasses, should be used when handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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